![molecular formula C42H52N5O9P B1149045 (2R,3R,4R,5R)-5-(4-Acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-methoxytetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite CAS No. 199593-09-4](/img/structure/B1149045.png)
(2R,3R,4R,5R)-5-(4-Acetamido-2-oxopyrimidin-1(2H)-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-methoxytetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
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Overview
Description
Phosphoramidite for incorporation of a 2'-O-methyl modified ribo-C nucleobase within an oligonucleotide
Scientific Research Applications
Synthesis and Molecular Studies
Research has explored the synthesis and molecular behavior of compounds similar to the specified chemical. For instance, the synthesis of certain azetidinones demonstrated unique reactions with cerium(IV) ammonium nitrate, leading to oxidative ring transformations (Bertha et al., 1993). Another study focused on synthesizing and characterizing new dinucleotide analogs, providing insights into the molecular structure and potential applications of these compounds (Valiyev et al., 2010).
Crystallography and Computational Analysis
Crystallographic studies have been conducted on similar compounds, shedding light on their structural details. For instance, an investigation into the crystal structure of a related compound provided insights into hydrogen bond configurations and molecular geometry, which can be critical for understanding the behavior and potential applications of such chemicals (Jasinski et al., 2009).
Antimicrobial and Antitumor Properties
Several studies have investigated the antimicrobial and antitumor activities of compounds with structural similarities. For instance, research on certain pyrimidine derivatives demonstrated potential antibacterial properties, which could be relevant for developing new antimicrobial agents (Majithiya & Bheshdadia, 2022). Additionally, compounds with pyrimidine structures have been evaluated for antitumor activities, potentially offering new avenues for cancer treatment (Jing, 2011).
Biochemical Studies
Biochemical applications of similar compounds have been explored, particularly in the synthesis of oligoribonucleotides. This research is vital for understanding RNA biochemistry and potential therapeutic applications (Beijer et al., 1990).
Mechanism of Action
Target of Action
It is known that similar compounds are often used in the synthesis of modified nucleosides and nucleotides , which suggests that its targets could be involved in nucleic acid metabolism or related pathways.
Mode of Action
It is known to be used as a reagent for phosphoramidite in chemical research . Phosphoramidites are commonly used in the synthesis of DNA and RNA strands, suggesting that this compound may interact with its targets by being incorporated into nucleic acid structures.
Pharmacokinetics
It is known that similar compounds are used in the synthesis of biologically active compounds, such as nucleic acid analogs, antiviral drugs, etc . This suggests that its bioavailability and pharmacokinetic properties may be influenced by the specific context of its use, such as the presence of other compounds or specific physiological conditions.
Properties
199593-09-4 | |
Molecular Formula |
C42H52N5O9P |
Molecular Weight |
801.9 g/mol |
IUPAC Name |
N-[1-[5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide |
InChI |
InChI=1S/C42H52N5O9P/c1-28(2)47(29(3)4)57(54-26-12-24-43)56-38-36(55-40(39(38)52-8)46-25-23-37(44-30(5)48)45-41(46)49)27-53-42(31-13-10-9-11-14-31,32-15-19-34(50-6)20-16-32)33-17-21-35(51-7)22-18-33/h9-11,13-23,25,28-29,36,38-40H,12,26-27H2,1-8H3,(H,44,45,48,49) |
InChI Key |
WNWUMIPFLOKTEZ-UHFFFAOYSA-N |
Isomeric SMILES |
CC(C)N(C(C)C)P(OCCC#N)O[C@@H]1[C@H](O[C@H]([C@@H]1OC)N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC |
SMILES |
CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1OC)N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC |
Canonical SMILES |
CC(C)N(C(C)C)P(OCCC#N)OC1C(OC(C1OC)N2C=CC(=NC2=O)NC(=O)C)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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